BENGHE Foundational & Exploratory

Check Availability & Pricing

PBDB-T-2CI chemical structure and CAS number

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: PBDB-T-2CI

cat. No.: B13780322

An In-depth Technical Guide to PBDB-T-2Cl

This technical guide provides a comprehensive overview of the chemical structure, CAS
number, and key properties of the polymer PBDB-T-2Cl, also known as PM7. It is intended for
researchers, scientists, and professionals in the fields of materials science and drug
development.

Chemical Structure and CAS Number

PBDB-T-2Cl, with the full chemical name Poly[(2,6-(4,8-bis(5-(2-ethylhexyl)-4-chlorothiophen-
2-yl)-benzo[1,2-b:4,5-b'ldithiophene))-alt-(5,5-(1',3'-di-2-thienyl)-5', 7-bis(2-ethylhexyl)-4,8-dioxo-
4H,8H-benzo[1,2-c:4,5-c’ldithiophene-1,3-diyl)], is a medium bandgap semiconducting polymer.
It is a member of the PBDB-T polymer family and is noted for its high performance in organic
photovoltaic (OPV) devices.[1]

The CAS Number for PBDB-T-2Cl is 2239295-71-5.[1][2][3] Its chemical formula is
(C68H76CI202S8)n.[1][2]

Below is a diagram illustrating the repeating unit of the PBDB-T-2Cl polymer.
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Repeating unit of PBDB-T-2CI.
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Caption: Repeating unit of PBDB-T-2CI.
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Quantitative Data Summary

The following table summarizes the key optoelectronic and physical properties of PBDB-T-2Cl.

Property Value Reference
CAS Number 2239295-71-5 [11[21[3]
Chemical Formula (C68H76CI202S8)n [1112]
HOMO Energy Level -5.52 eV [1][2]
LUMO Energy Level -3.57 eV [1][2]
Optical Bandgap 1.79 eV [2]

Band Gap (Electrical) 1.95 eV [4]
Molecular Weight (Mw) 70-100 kg/mol [2]

N Chloroform, Chlorobenzene,
Solubility ) [11[2]
Dichlorobenzene, Xylene

Experimental Protocols

Detailed methodologies for the synthesis of PBDB-T-2CIl and the fabrication of high-
performance organic solar cells are outlined below.

Synthesis of PBDB-T-2Cl

The synthesis of PBDB-T-2ClI involves a Stille polymerization reaction. While the full, detailed
synthesis is proprietary to manufacturers, a general synthetic route can be inferred from related
literature.[5][6] The process typically involves the reaction of a chlorinated benzodithiophene-
based monomer with a distannylated comonomer.

A simplified workflow for the synthesis is presented below.
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Simplified Synthesis Workflow for PBDB-T-2Cl

Chlorinated Benzodithiophene Monomer Distannylated Comonomer Palladium Catalyst
Stille Polymerization

Purification (Soxhlet Extraction)

Organic Solvent (e.g., Toluene)

PBDB-T-2Cl Polymer

Click to download full resolution via product page

Caption: Simplified Synthesis Workflow for PBDB-T-2Cl.

Organic Solar Cell Fabrication

High power conversion efficiencies (PCEs) have been achieved using PBDB-T-2Cl as the

donor material in organic solar cells.[1][2] A common device architecture is the inverted bulk

heterojunction structure.

Device Structure: ITO / ZnO / PBDB-T-2Cl:Acceptor / MoO3 / Al[1]

Active Layer Preparation (PBDB-T-2CI:ITIC-2F blend):[1]

Blend Ratio: 1:1 by weight.
Concentration: 20 mg/ml.
Solvent: Chlorobenzene.

Additive: 1% 1,8-Diiodooctane.
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The following diagram illustrates the energy level alignment in a typical PBDB-T-2Cl-based
organic solar cell, which is crucial for efficient charge separation and transport.

Energy Level Diagram

LUMO (-357 eV) 15(0)\%(0] (-552 eV) PBDB-T-2Cl Acceptor (e.g., ITIC-ZF) Energy level alignment in a PBDB-T-2Cl solar cell.
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Caption: Energy level alignment in a PBDB-T-2Cl solar cell.

Applications and Performance

PBDB-T-2Cl is primarily utilized as a donor material in high-performance organic solar cells.
When blended with non-fullerene acceptors like ITIC-2F or ITIC-4F, devices have achieved
power conversion efficiencies (PCEs) exceeding 14%.[1][2] Record efficiencies of over 18%
have been reported in ternary blend devices that incorporate PBDB-T-2Cl.[1] The chlorinated
thiophene units in its structure contribute to a lower HOMO energy level, which can lead to a
higher open-circuit voltage (Voc) in the resulting solar cell devices.[1][2] Beyond OPVs, it has
also shown potential as a hole-transport layer material in perovskite solar cells.[4]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b13780322?utm_src=pdf-body
https://www.benchchem.com/product/b13780322?utm_src=pdf-body-img
https://www.benchchem.com/product/b13780322?utm_src=pdf-body
https://www.benchchem.com/product/b13780322?utm_src=pdf-body
https://www.ossila.com/products/pbdb-t-2cl
https://brilliantmatters.com/shop/photovoltaic/opv_p-type/pbdb-t-2cl/
https://www.benchchem.com/product/b13780322?utm_src=pdf-body
https://www.ossila.com/products/pbdb-t-2cl
https://www.ossila.com/products/pbdb-t-2cl
https://brilliantmatters.com/shop/photovoltaic/opv_p-type/pbdb-t-2cl/
https://www.nbinno.com/article/oled-materials/properties-applications-pbdb-t-2cl-pm7-polymer-sq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13780322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ossila.com [ossila.com]

2. PBDB-T-2Cl [brilliantmatters.com]

3. PBDB-T-2Cl, Thermo Scientific Chemicals 250 mg | Buy Online | Thermo Scientific
Chemicals [thermofisher.com]

4. nbinno.com [nbinno.com]

5. researchgate.net [researchgate.net]

6. researchgate.net [researchgate.net]

To cite this document: BenchChem. [PBDB-T-2CI chemical structure and CAS number].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13780322#pbdb-t-2cl-chemical-structure-and-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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